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Compound of Interest

Compound Name: Selenium tetrabromide

Cat. No.: B1594642

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling of selenium
tetrabromide (SeBra) in a laboratory setting. Adherence to these guidelines is critical to ensure
the safety of all personnel and to minimize environmental impact.

Chemical and Physical Properties

Selenium tetrabromide is a reddish-brown crystalline solid.[1] It is crucial to be aware of its
properties to handle it safely.

Property Value References

Molecular Formula BraSe [2]

Molecular Weight 398.59 g/mol [2]
Reddish-brown

Appearance [1]
powder/crystals

Melting Point 70-80 °C (decomposes) [3]

Soluble in carbon disulfide,
Solubility chloroform, and ethyl bromide. [1114]

Decomposes in water.
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Hazard Identification and Safety Precautions

Selenium tetrabromide is classified as a highly toxic and corrosive substance.[2]

Understanding its specific hazards is the foundation of safe handling.

GHS Hazard Classification:[2]

Hazard Class Category
Acute Toxicity, Oral Category 3
Acute Toxicity, Dermal Category 3
Acute Toxicity, Inhalation Category 3

Skin Corrosion/Irritation

Category 1B

Specific Target Organ Toxicity (Repeated

Exposure)

Category 2 (Liver)

Hazardous to the Aquatic Environment, Long-

term

Category 4

Signal Word: Danger[5][6]

Hazard Statements:[6]

e H301 + H331: Toxic if swallowed or if inhaled.

e H311: Toxic in contact with skin.

e H314: Causes severe skin burns and eye damage.

e H373: May cause damage to organs (liver) through prolonged or repeated exposure.

e H413: May cause long lasting harmful effects to aquatic life.

Precautionary Statements:[6]

e P260: Do not breathe dust.
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e P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P405: Store locked up.

o P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling selenium tetrabromide to prevent exposure.
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PPE Category Specification Rationale

) Chemical safety goggles or a Protects against dust particles
Eye Protection . .
face shield. and chemical splashes.[5]

Chemical-resistant gloves

] (e.g., nitrile or neoprene). Prevents skin contact and
Hand Protection o )
Double gloving is absorption.[7][8]
recommended.

A flame-resistant laboratory
] coat, fully buttoned. An Protects skin from
Body Protection ) ) o
impervious apron may be contamination.[8]

necessary for splash risks.

An N95 or higher-rated

respirator should be used ] ] )
Prevents inhalation of toxic

Respiratory Protection when handling the powder
] ] dust.[5][6]
outside of a chemical fume
hood.
Foot Protection Sturdy, closed-toe shoes. Protects feet from spills.[8]

Experimental Protocols: Safe Handling and Usage

All work with selenium tetrabromide must be conducted in a designated area with proper
engineering controls.

4.1. General Handling

o Work Area: Always handle selenium tetrabromide within a certified chemical fume hood to
minimize inhalation exposure.[6][9]

e Avoid Dust Formation: Handle the solid carefully to avoid generating dust.[9]

» Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn.[5][6] Do not eat, drink, or smoke in the laboratory.[6]

4.2. Storage
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o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][6]
e Security: Store in a locked cabinet or an area with restricted access.[5][6]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and moisture.[10]
4.3. Disposal

o Waste Classification: Selenium tetrabromide and any contaminated materials are
considered hazardous waste.[9]

e Procedure: Dispose of waste in a designated, labeled, and sealed container.[6] Follow all
local, state, and federal regulations for hazardous waste disposal. Do not dispose of down
the drain.[6][11]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving selenium
tetrabromide.

5.1. First Aid Measures
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Exposure Route First Aid Protocol References

Move the person to fresh air. If

breathing has stopped, provide
Inhalation . J o ppec. P [5][12]

artificial respiration. Seek

immediate medical attention.

Immediately remove all
contaminated clothing. Wash
i the affected area with plenty of
Skin Contact [51[12]
soap and water for at least 15
minutes. Seek immediate

medical attention.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [5][12]
upper and lower eyelids. Seek

immediate medical attention.

Do NOT induce vomiting.
Ingestion Rinse mouth with water. Seek [519]

immediate medical attention.

5.2. Spill Response

The procedure for cleaning up a selenium tetrabromide spill depends on the size and location
of the spill.

Minor Spill (handleable by trained laboratory personnel):

Evacuate: Alert others in the area and restrict access.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[13]

PPE: Wear the appropriate PPE as outlined in Section 3.

Contain: Cover the spill with a non-combustible absorbent material like sand, earth, or
vermiculite.[13] Do not use paper towels.[13]
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o Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste
container.[14] Avoid creating dust.[14]

o Decontaminate: Clean the spill area with soap and water.[15]
e Dispose: Seal and label the waste container for proper disposal.[14]

Major Spill (requires emergency response):

Evacuate: Immediately evacuate the area.

Alert: Notify your institution's emergency response team and/or the local fire department.

Isolate: Close doors to the affected area and post warning signs.

Do Not Attempt to Clean: Await the arrival of trained emergency responders.

Visual Protocols and Workflows

Diagram 1: Selenium Tetrabromide Handling Workflow
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Caption: Workflow for handling selenium tetrabromide.

Diagram 2: Emergency Response for SeBrs Exposure
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Caption: First aid response for selenium tetrabromide exposure.

Diagram 3: Spill Response Decision Tree
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Caption: Decision tree for responding to a selenium tetrabromide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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